(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid

• IUPAC Name: (2R)-3-(2,5-difluorophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C24H19F2NO4/c25-15-9-10-21(26)14(11-15)12-22(23(28)29)27-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m1/s1
• InChI Key: VLGUITFILRLIFL-JOCHJYFZSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=C(C=CC(=C4)F)F)C(=O)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC4=C(C=CC(=C4)F)F)C(=O)O
• Molecular Formula: C24H19F2NO4
• Molecular Weight: 423.4 g/mol

Description

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2,5-difluorophenyl)propanoic acid is a useful research compound. Its molecular formula is C24H19F2NO4 and its molecular weight is 423.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Homologation

• The compound has been used in the successful application of the Arndt-Eistert protocol, starting from commercially available N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-protected (Fmoc) α-amino acids, leading to enantiomerically pure N-Fmoc-protected β-amino acids in only two steps and with high yield (Ellmerer-Müller et al., 1998).

Preparation for Solid-Phase Syntheses

• It has been used in the preparation of new N-Fmoc-protected β2-homoamino acids with proteinogenic side chains. This method is suitable for large-scale preparation of Fmoc-β2hXaa-OH for solid-phase syntheses of β-peptides (Šebesta & Seebach, 2003).

Photophysics and Bioimaging

• A water-soluble fluorene derivative, related to the compound, has been investigated for its linear photophysical characterization, two-photon absorption properties, and bioimaging applications, particularly in integrin-targeting (Morales et al., 2010).

Synthesis of Unnatural Amino Acids

• It has been utilized in the synthesis of differentially protected azatryptophan derivatives, playing a role in peptide-based drug discovery (Nimje et al., 2020).

Applications in Peptide Synthesis

• The compound has been applied in the synthesis of differentially protected amino acids and peptides, demonstrating its versatility in the field of peptide chemistry (Han & Bárány, 1997).